Cas no 2228907-77-3 (2,2-difluoro-1-(3-methyloxetan-3-yl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(3-methyloxetan-3-yl)cyclopropylmethanamine
• CAS No: 2228907-77-3
• MF: C₈H₁₃F₂NO
• MW: 177.191729307175
• CID: 5858996
• PubChem ID: 165842280
• Update Time: 2025-07-18

2,2-difluoro-1-(3-methyloxetan-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3-methyloxetan-3-yl)cyclopropylmethanamine
• [2,2-difluoro-1-(3-methyloxetan-3-yl)cyclopropyl]methanamine
• 2228907-77-3
• EN300-1950143

• Inchi： 1S/C8H13F2NO/c1-6(4-12-5-6)7(3-11)2-8(7,9)10/h2-5,11H2,1H3
• InChI Key： MHRPNCBDQDWQJI-UHFFFAOYSA-N
• SMILES： FC1(CC1(CN)C1(C)COC1)F

Computed Properties

• Exact Mass: 177.09652036g/mol
• Monoisotopic Mass: 177.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-difluoro-1-(3-methyloxetan-3-yl)cyclopropylmethanamine

2,2-Difluoro-1-(3-Methyloxetan-3-Yl)cyclopropylmethanamine: A Novel Compound with Promising Pharmacological Potential

2,2-Difluoro-1-(3-methyloxetan-3-yl)cyclopropylmethanamine, identified by its CAS No. 2228907-77-3, is a synthetic compound that has garnered significant attention in recent years due to its unique molecular architecture and potential therapeutic applications. This compound belongs to a class of fluorinated heterocyclic derivatives, which are increasingly being explored for their role in modulating biological pathways associated with neurodegenerative diseases, metabolic disorders, and inflammatory conditions. The structural complexity of 2,2-difluoro-1-(3-methyloxetan-3-yl)cyclopropylmethanamine—including its cyclopropyl, oxetan-3-yl, and fluorinated functional groups—provides a foundation for its diverse pharmacological properties, which are currently under rigorous investigation in preclinical studies.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. Fluorine atoms, due to their small size and high electronegativity, can significantly alter the physicochemical properties of molecules, such 2,2-difluoro-1-(3-methyloxetan-3-yl)cyclopropylmethanamine, by enhancing metabolic stability, improving membrane permeability, and modulating receptor interactions. A 2023 study published in Journal of Medicinal Chemistry demonstrated that fluorine substitution in similar scaffolds can lead to enhanced binding affinity for G protein-coupled receptors (GPCRs), a critical target for many therapeutic agents. This finding underscores the relevance of 2,2-difluoro-1-(3-methyloxetan-3-yl)cyclopropylmethanamine as a potential candidate for drug development targeting GPCR-mediated pathways.

The molecular framework of 2,2-difluoro-1-(3-methyloxetan-3-yl)cyclopropylmethanamine is characterized by a cyclopropyl ring connected to a methyloxetan-3-yl group via a methylene bridge. The presence of two fluorine atoms at the 2-position of the cyclopropyl ring introduces steric and electronic effects that may influence its interaction with biological targets. In particular, the fluorinated cyclopropyl ring has been shown to exhibit favorable lipophilicity, which is crucial for crossing the blood-brain barrier (BBB) and achieving central nervous system (CNS) penetration. This property is particularly advantageous for the treatment of neurological disorders such as Alzheimer’s disease and Parkinson’s disease, where BBB permeability is a critical challenge in drug delivery.

Recent research has also focused on the role of the oxetan-3-yl moiety in 2,2-difluoro-1-(3-methyloxetan-3-yl)cyclopropylmethanamine. Oxetane rings, which are four-membered cyclic ethers, are known for their ability to form hydrogen bonds with protein residues, thereby enhancing ligand-receptor interactions. A 2024 study in ACS Chemical Biology reported that oxetane-containing compounds can selectively target enzymes involved in neuroinflammation, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These enzymes are implicated in the progression of neurodegenerative diseases, making 2,2-difluoro-1-(3-methyloxetan-3-yl)cyclopropylmethanamine a promising candidate for the development of anti-inflammatory therapies.

The synthesis of 2,2-difluoro-1-(3-methyloxetan-3-yl)cyclopropylmethanamine involves a series of well-established chemical reactions, including fluorination, ring-opening, and cyclization steps. Fluorination of the cyclopropyl ring is typically achieved using reagents such as HF or fluorinating agents like DAST (diaziridin-1-ylidene), which allow for precise control over the fluorine placement. The oxetan-3-yl group is introduced through a ring-opening reaction of epoxides, followed by methylation to form the final structure. These synthetic strategies have been optimized to ensure high yields and purity, which are essential for pharmaceutical applications.

Preclinical studies on 2,2-difluoro-1-(3-methyloxetan-3-yl)cyclopropylmethanamine have revealed its potential as a multitarget drug. In vitro assays have shown that the compound exhibits inhibitory activity against several enzymes and receptors, including acetylcholinesterase (AChE) and monoamine oxidase (MAO), which are relevant to cognitive disorders. Additionally, the compound has demonstrated anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2,2-difluoro-1-(3-methyloxetan-3-yl)cyclopropylmethanamine could be a valuable lead compound for the treatment of complex diseases that involve multiple pathological mechanisms.

Despite its promising pharmacological profile, further research is needed to fully elucidate the therapeutic potential of 2,2-difluoro-1-(3-methyloxetan-3-yl)cyclopropylmethanamine. Ongoing studies are focused on optimizing its chemical structure to improve selectivity, reduce off-target effects, and enhance bioavailability. Additionally, in vivo models are being used to evaluate its efficacy in animal models of neurodegenerative diseases and metabolic disorders. These efforts are critical for translating the compound from the laboratory to clinical applications.

In conclusion, 2,2-difluoro-1-(3-methyloxetan-3-yl)cyclopropylmethanamine represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and multifaceted pharmacological activity make it a compelling candidate for the development of novel therapeutics. As research in this area continues to evolve, the compound may play a pivotal role in addressing unmet medical needs across a range of diseases.